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Compound of Interest

Compound Name: 2-Hydroxy-4-methylbenzophenone

Cat. No.: B189104

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Hydroxy-4-methylbenzophenone (also known as Mexenone).
The following information is compiled to ensure the safe handling of this chemical in a
laboratory setting, prioritizing the well-being of researchers, scientists, and drug development
professionals.

Hazard and Exposure Data

2-Hydroxy-4-methylbenzophenone may cause skin and eye irritation, as well as allergic skin
reactions and respiratory irritation.[1] When heated to decomposition, it can emit acrid smoke
and irritating fumes.[2]

Parameter Information

Causes skin irritation. Causes serious eye
GHS Hazard Statements irritation. May cause an allergic skin reaction.

May cause respiratory irritation.[1]

Signal Word Warning

Physical Form White to off-white or light yellow powder

Strong oxidizing agents, bases, acid anhydrides,

Incompatibilities ) )
and acid chlorides.[3][4]
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Personal Protective Equipment (PPE) Selection

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the recommended PPE for handling 2-Hydroxy-4-methylbenzophenone.

Protection Type

Recommended Equipment

Purpose

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[5]

To prevent skin contact.
Gloves should be inspected
before use and disposed of
properly after handling the

chemical.[3]

Eye Protection

Safety glasses with side

shields or chemical safety
goggles.[3][4][5]

To protect eyes from dust and

splashes.

Body Protection

Laboratory coat.[3][5]

To protect skin and clothing

from contamination.

Respiratory Protection

NIOSH-approved respirator
(e.g., P95 or P1 particulate
respirator for dust; organic

vapor cartridge for vapors).[3]

[5]

Required when handling large
quantities, in poorly ventilated
areas, or when dust or

aerosols may be generated.[5]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Hydroxy-4-methylbenzophenone is essential to

minimize risks.

1. Preparation:

e Ensure a well-ventilated work area, preferably a chemical fume hood, is clean and

uncluttered.[3][5]

» Verify that an emergency eyewash station and safety shower are accessible and operational.

[1]5]
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o Assemble all necessary equipment and reagents before commencing work.
2. Handling:

o Wear the appropriate PPE as detailed in the table above.

o Handle the chemical in a fume hood to avoid inhalation of dust.[6]

e Use a spatula or other suitable tools for transferring the solid. Avoid actions that could
generate dust.[6]

e Wash hands thoroughly after handling, even if gloves were worn.[1][3]

3. Storage:

o Store in a cool, dry, well-ventilated area away from incompatible materials.[4][6]
o Keep the container tightly closed.[2][4]

e Protect from light.[2]

Spill and Emergency Procedures

Small Spills (Solid):

e Alert personnel in the immediate area.

e Wearing appropriate PPE, remove all sources of ignition.[2]

o Dampen the spilled solid with 60-70% ethanol to prevent dust formation.[2]

o Carefully sweep or scoop the material into a labeled container for hazardous waste.[3][4]

o Clean the spill area with absorbent paper dampened with 60-70% ethanol, followed by
washing with soap and water.[2]

e Place all contaminated cleaning materials into the hazardous waste container.[2]

Skin Contact:
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o Immediately flush the affected skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[1]

e If skin irritation or a rash occurs, seek medical attention.[1]
Eye Contact:
o Immediately rinse cautiously with water for several minutes.[1]

e Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.

[1]
o If eye irritation persists, seek medical advice.[1]
Inhalation:
e Move the person to fresh air and keep them comfortable for breathing.[1]
e If feeling unwell, call a poison center or doctor.[1]
Disposal Plan
All waste containing 2-Hydroxy-4-methylbenzophenone must be treated as hazardous waste.

¢ Solid Waste: Collect unused or contaminated solid material in a clearly labeled, sealed
container for hazardous waste.[3][6]

o Contaminated Materials: Dispose of contaminated gloves, weighing papers, and other
disposable materials in a designated solid hazardous waste container.[5][6]

¢ Solutions: Collect solutions containing the chemical in a labeled container for liquid
hazardous waste.

o Compliance: All disposal must be in accordance with local, state, and federal regulations.[5]
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1. Preparation & Risk Assessment

dentify Hazards

Review Safety Data Sheet (SDS)

A

Verify Work Area
(Fume Hood, Eyewash, Shower)

A

Assemble Required PPE

A

Ready for Handling

2. Chemic"'rl Handling

Don Appropriate PPE

A

Weigh & Transfer in Fume Hood

A

Perform Experiment

A

Doff & Dispose of Contaminated PPE

& V: 'aste Managemen‘ '& Disposal

Collect Solid Waste Collect Liquid Waste
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(Follow Regulations)

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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